4-(1-{[5-(4-methoxyphenyl)-1,2,4-triazin-3-yl]amino}ethyl)-1,6-heptadien-4-ol

• IUPAC Name: 4-[1-[[5-(4-methoxyphenyl)-1,2,4-triazin-3-yl]amino]ethyl]hepta-1,6-dien-4-ol
• InChI: InChI=1S/C19H24N4O2/c1-5-11-19(24,12-6-2)14(3)21-18-22-17(13-20-23-18)15-7-9-16(25-4)10-8-15/h5-10,13-14,24H,1-2,11-12H2,3-4H3,(H,21,22,23)
• InChI Key: XVIGMDIATMZAFR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(CC=C)(CC=C)O)NC1=NC(=CN=N1)C2=CC=C(C=C2)OC
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

4-(1-{[5-(4-methoxyphenyl)-1,2,4-triazin-3-yl]amino}ethyl)-1,6-heptadien-4-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. This compound is also known as "MTA" and has a molecular formula of C21H25N3O2.

Mechanism of Action

The mechanism of action of MTA is not fully understood, but it is believed to inhibit the activity of certain enzymes that are involved in cell division and proliferation. This inhibition leads to the suppression of tumor growth and the induction of cell death.
Biochemical and Physiological Effects:
MTA has been shown to have various biochemical and physiological effects. In vitro studies have shown that MTA can induce apoptosis (programmed cell death) in cancer cells. MTA has also been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. In addition, MTA has been shown to have herbicidal properties and can inhibit the growth of various weed species.

Advantages and Limitations for Lab Experiments

One advantage of using MTA in lab experiments is its potential as a drug candidate for the treatment of cancer. MTA has been shown to have anti-tumor properties and can be used as a potential drug candidate for the treatment of cancer. However, one limitation of using MTA in lab experiments is its potential toxicity. MTA has been shown to have cytotoxic effects on normal cells, and its toxicity needs to be carefully evaluated before it can be used as a drug candidate.

Future Directions

There are several future directions for research on MTA. One direction is to further investigate its potential as a drug candidate for the treatment of cancer. Another direction is to explore its potential as a herbicide and its effects on non-target species. Additionally, future research can focus on the synthesis of analogs of MTA with improved properties, such as reduced toxicity and increased efficacy.

Scientific Research Applications

MTA has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, MTA has been shown to have anti-tumor properties and can be used as a potential drug candidate for the treatment of cancer. In agriculture, MTA has been shown to have herbicidal properties and can be used as a potential herbicide. In material science, MTA has been shown to have potential applications as a photochromic material.